
Physical and chemical properties of platinum(II)
chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Platinum(II) chloride

Cat. No.: B156199 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Platinum(II) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

platinum(II) chloride (PtCl₂), a pivotal compound in coordination chemistry, catalysis, and the

synthesis of platinum-based pharmaceuticals.

Core Physical and Chemical Properties
Platinum(II) chloride is an inorganic compound that typically appears as a dark brown, olive-

green, or grayish-green powder.[1][2][3] It is odorless and exists in two primary crystalline

forms, α-PtCl₂ and β-PtCl₂.[1][4] The compound is diamagnetic and insoluble in water, alcohol,

and ether.[1][3][5] However, it is soluble in hydrochloric acid and ammonia, where it forms

complex ions.[1][5][6]

Quantitative Data Summary
The key physical and chemical properties of platinum(II) chloride are summarized in the table

below for easy reference.
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Property Value References

Molecular Formula PtCl₂ [1][3][4]

Molar Mass 265.99 g/mol [1][3][4][7]

Appearance
Dark brown, olive-green, or

grayish-green powder/crystals
[1][2][3][8]

Density 6.05 g/cm³ (solid) [1][2][3][4]

Melting Point
581 °C (1,078 °F; 854 K);

decomposes
[1][2][3][4]

Boiling Point Decomposes upon heating [1][4]

Solubility in Water Insoluble [1][2][3][4]

Other Solubilities
Insoluble in alcohol and ether;

Soluble in HCl and ammonia
[1][5][6][9]

Magnetic Susceptibility (χ)
−54.0·10⁻⁶ cm³/mol

(Diamagnetic)
[1][10]

Crystal Structure
Hexagonal (β-form), Polymeric

(α-form)
[1][3][4]

Structural Characteristics
Platinum(II) chloride exists in two polymorphic forms, which have distinct structural

arrangements.[1][4]

α-PtCl₂: This is a polymeric form with a disordered structure.[1] It is formed by heating the β-

form to 500 °C.[1][4]

β-PtCl₂: This form has a hexameric structure with a hexagonal crystal system.[1][3] The

structure is composed of a Pt₆Cl₁₂ cluster where the Pt-Pt distances are between 3.32–3.40

Å, suggesting some degree of metal-metal bonding.[1][4]

In both allotropes, the fundamental coordination geometry is consistent: each platinum atom is

in a square planar environment, coordinated to four bridging chloride ligands.[1][4][7]
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Complementarily, each chloride atom is two-coordinate, bridging two platinum centers.[1][4]

Chemical Reactivity and Applications
The chemical utility of PtCl₂ stems from its polymeric nature and its ability to undergo

depolymerization reactions. It serves as a crucial precursor for the synthesis of a vast array of

other platinum compounds, including catalysts and anticancer drugs.[1][11][12]

Role as a Precursor in Synthesis
Most reactions involving PtCl₂ proceed through the cleavage of the platinum-chloride bridges

(Pt-Cl-Pt) by ligands (L) to form monomeric, square planar complexes of the type PtCl₂L₂.[1][4]

General Reaction: PtCl₂ (solid) + 2 L → PtCl₂L₂ (complex)

This reactivity makes PtCl₂ a foundational starting material for numerous important platinum

compounds:[1][4][7][11][12]

Cisplatin (cis-PtCl₂(NH₃)₂): A cornerstone anticancer drug, synthesized from PtCl₂.[1][11][12]

The reaction with ammonia can be complex, sometimes initially yielding Magnus's green salt

([Pt(NH₃)₄][PtCl₄]).[1][4][8]

Potassium tetrachloroplatinate (K₂PtCl₄): A widely used water-soluble platinum salt.[1][4]

Phosphine Complexes: Compounds like cis-PtCl₂(P(C₆H₅)₃)₂ are common precursors for

organometallic platinum complexes.[1][4]

Olefin Complexes: Dichloro(cycloocta-1,5-diene)platinum(II) (Pt(cod)Cl₂) is a valuable

"organic-soluble" derivative containing a labile ligand.[1][5]
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Diagram 1: PtCl₂ as a precursor for key platinum compounds.

Catalytic Activity
Platinum(II) chloride is an effective catalyst for a range of organic transformations, including:

C-C, C-O, and C-N bond formation reactions.[5][13]

Hydrogenation and oxidation reactions.[7][12]

Cycloaddition reactions, where it can catalyze intramolecular [3+2] cycloadditions to form

complex ring systems.[14]

Experimental Protocols
Synthesis of Platinum(II) Chloride
Several methods are established for the synthesis of PtCl₂. The choice of method often

depends on the available starting material and desired purity.

Method 1: Thermal Decomposition of Chloroplatinic Acid (H₂PtCl₆) This is a common and

convenient method for preparing β-PtCl₂.[1][4]

Place chloroplatinic acid (H₂PtCl₆) in a suitable reaction vessel.
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Heat the acid in air to a temperature of 350 °C.[1]

The acid decomposes to yield platinum(II) chloride, chlorine gas, and hydrogen chloride

gas.[3]

Reaction: H₂PtCl₆ → PtCl₂ + Cl₂ + 2 HCl[3]

Method 2: Thermal Decomposition of Platinum(IV) Chloride (PtCl₄) This method relies on the

thermal instability of the higher oxidation state platinum chloride.[1][4]

Heat platinum(IV) chloride (PtCl₄) to 450 °C.[1][4]

The Pt(IV) compound decomposes to the more stable Pt(II) derivative, releasing chlorine

gas.[1][4] This entropy-driven reaction is favored by the formation of a gaseous product from

a solid.[4]

Reaction: PtCl₄ → PtCl₂ + Cl₂[1]

Method 1 Method 2 Method 3

Chloroplatinic Acid
(H₂PtCl₆)

Heat to 350°C
in Air

Platinum(II) Chloride
(PtCl₂)

Platinum(IV) Chloride
(PtCl₄)

Heat to 450°C

Platinum Metal
(Pt)

Hot Chlorine Gas
(Cl₂)

Note: Method 3 can lead to
over-chlorination to PtCl₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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